6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid

• IUPAC Name: 6-bromo-2-(2-propan-2-yloxyphenyl)quinoline-4-carboxylic acid
• InChI: InChI=1S/C19H16BrNO3/c1-11(2)24-18-6-4-3-5-13(18)17-10-15(19(22)23)14-9-12(20)7-8-16(14)21-17/h3-11H,1-2H3,(H,22,23)
• InChI Key: WCOKPTKINORRTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)O
• Molecular Formula: C19H16BrNO3
• DSSTOX Substance ID: DTXSID10359854
• Molecular Weight: 386.2 g/mol
• CAS RN: 354539-41-6

Description

6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid is a compound of interest due to its structural complexity and potential applications in various fields of chemistry and pharmacology. The compound belongs to the quinoline family, which is known for its broad range of biological activities and applications in medicinal chemistry.

Synthesis Analysis

The synthesis of quinoline derivatives often involves cyclization reactions and functional group transformations. For compounds similar to 6-Bromo-2-(2-isopropoxyphenyl)quinoline-4-carboxylic acid, methodologies such as the Buchwald–Hartwig amination and intramolecular cyclization reactions are commonly employed. These methods provide access to a wide range of quinoline derivatives with high yields and selectivity (Bonacorso et al., 2018).

Scientific Research Applications

Antimicrobial and Antimalarial Properties

A study by Parthasaradhi et al. (2015) explored the synthesis of novel quinoline derivatives for potential antimicrobial and antimalarial applications. These compounds, including 6-bromo-2-chloro-3-(4-phenyl-[1,2,3]triazol-1-ylmethyl)-quinoline, demonstrated promising activity against various microorganisms and the malaria parasite P. falciparum.

Synthesis and Structural Analysis

Research led by Ukrainets et al. (2013) and Klásek et al. (2003) focused on the synthesis of quinoline compounds, including bromo-quinoline carboxylic acids. These studies contribute to the understanding of the structural and chemical properties of these compounds, which is essential for their application in various scientific fields.

Photophysical Properties

A study by Padalkar and Sekar (2014) investigated quinoline derivatives for their photophysical behaviors. The study highlighted how these compounds exhibit different emissions and stability under varying conditions, indicating their potential in applications like sensors and fluorescence studies.

Anticancer Potential

A paper by Bhatt et al. (2015) explored amino- and fluoro-substituted quinoline derivatives, including quinoline carboxylic acids, for their potential anticancer activities. The study found significant anticancer activity in some of these compounds, indicating their potential in cancer treatment research.

Antiviral Activities

Research conducted by Wang Dun (2003) explored the antiviral activities of derivatives of 6-bromo-5-hydroxyindole-3-carboxylic acid ethyl ester, a compound structurally related to quinoline carboxylic acids. The study showed promising antiviral effects against human influenza and respiratory syncytial virus.